Cas no 61353-94-4 (Thiourea, N-(diphenylmethyl)-N'-(2-methylphenyl)-)
61353-94-4 structure
Product Name:Thiourea, N-(diphenylmethyl)-N'-(2-methylphenyl)-
CAS No:61353-94-4
MF:C21H20N2S
MW:332.461903572083
CID:482698
PubChem ID:8615084
Update Time:2025-04-19
Thiourea, N-(diphenylmethyl)-N'-(2-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, N-(diphenylmethyl)-N'-(2-methylphenyl)-
- 1-benzhydryl-3-(2-methylphenyl)thiourea
- 61353-94-4
- AKOS000957211
- DTXSID60429197
-
- Inchi: 1S/C21H20N2S/c1-16-10-8-9-15-19(16)22-21(24)23-20(17-11-4-2-5-12-17)18-13-6-3-7-14-18/h2-15,20H,1H3,(H2,22,23,24)
- InChI Key: PZBRRCZEENZBNY-UHFFFAOYSA-N
- SMILES: S=C(NC1C=CC=CC=1C)NC(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 332.1349
- Monoisotopic Mass: 332.13471982g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 56.2Ų
Experimental Properties
- PSA: 24.06
Thiourea, N-(diphenylmethyl)-N'-(2-methylphenyl)- Related Literature
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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